Cas no 2580211-37-4 (5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid
• CAS No: 2580211-37-4
• MF: C₁₅H₁₃BrN₂O₄
• MW: 365.178723096848
• CID: 5659635
• PubChem ID: 165887648
• Update Time: 2025-06-08

5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580211-37-4
• EN300-27730016
• 5-{[(benzyloxy)carbonyl]amino}-4-bromo-6-methylpyridine-2-carboxylic acid
• 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid

• Inchi： 1S/C15H13BrN2O4/c1-9-13(11(16)7-12(17-9)14(19)20)18-15(21)22-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,18,21)(H,19,20)
• InChI Key： DCTYXVVSZGMKPK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(C)C=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 364.00587g/mol
• Monoisotopic Mass: 364.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid (CAS No. 2580211-37-4)

5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid (CAS No. 2580211-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine carboxylic acid family, characterized by its unique functional groups, including a benzyloxy carbonylamino moiety and a bromo substituent. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in pyridine derivatives stems from their versatile applications in medicinal chemistry. Researchers are increasingly exploring compounds like 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid due to their potential as building blocks for kinase inhibitors and other therapeutic agents. With the rise of targeted drug therapies, this compound's role in modulating enzyme activity has become a focal point for many studies. Its carboxylic acid group further enhances its utility in conjugation reactions, enabling the development of novel drug candidates.

One of the key advantages of CAS No. 2580211-37-4 is its compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry. These techniques are widely used in the pharmaceutical industry to create complex molecules efficiently. The presence of the bromo substituent allows for further functionalization, making it a versatile intermediate in multi-step synthesis. Additionally, the benzyloxy carbonylamino group provides a protective function, ensuring selective reactivity during chemical transformations.

In the context of green chemistry, researchers are investigating sustainable approaches to synthesize and utilize 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid. With increasing regulatory pressure to reduce hazardous waste, the development of eco-friendly synthetic routes for such intermediates is a hot topic. Innovations like catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields and purity.

The compound's relevance extends to agrochemical research, where pyridine derivatives are employed in the design of pesticides and herbicides. The structural features of CAS No. 2580211-37-4 offer potential for creating novel agrochemicals with improved efficacy and lower toxicity. As the demand for sustainable agriculture grows, this compound could play a pivotal role in developing next-generation crop protection solutions.

Analytical characterization of 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its structural integrity, which is critical for its application in high-value research. The availability of high-quality analytical data is essential for researchers who rely on this compound for their experiments.

From a commercial perspective, CAS No. 2580211-37-4 is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. The compound's niche application ensures its position in the market as a high-value intermediate. Suppliers often provide custom synthesis services to meet the specific needs of research institutions and industrial clients, further highlighting its importance in the chemical industry.

In summary, 5-{(benzyloxy)carbonylamino}-4-bromo-6-methylpyridine-2-carboxylic acid (CAS No. 2580211-37-4) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and synthetic chemistry. Its unique structural features and compatibility with modern synthetic techniques make it a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in life sciences and material innovation.